Cas no 1806753-87-6 (5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine
• CAS No: 1806753-87-6
• MF: C₉H₆ClF₆NO₂
• MW: 309.592862606049
• CID: 4841239
• Update Time: 2025-05-22

5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6ClF6NO2/c1-18-6-5(8(11,12)13)4(2-10)3-17-7(6)19-9(14,15)16/h3H,2H2,1H3
• InChI Key： FJSJNSMUCMEUAO-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(=C1C(F)(F)F)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 297
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine

5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine, with CAS No. 1806753-87-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agricultural science, and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a chloromethyl group at position 5, a methoxy group at position 3, a trifluoromethoxy group at position 2, and a trifluoromethyl group at position 4. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in catalytic methods and green chemistry techniques have enabled more efficient and environmentally friendly syntheses. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce the trifluoromethyl and trifluoromethoxy groups with high precision. The chloromethyl group is often introduced via nucleophilic substitution reactions, leveraging the reactivity of pyridine derivatives under specific conditions.

The chemical properties of 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine are heavily influenced by its substituents. The methoxy group at position 3 acts as an electron-donating group, while the trifluoromethyl and trifluoromethoxy groups at positions 4 and 2, respectively, are strong electron-withdrawing groups. This combination creates a highly polarized molecule with unique reactivity. The chloromethyl group at position 5 adds further functionality, enabling the molecule to participate in various nucleophilic and electrophilic reactions.

In terms of applications, this compound has shown promise in several areas. In the field of medicinal chemistry, it has been explored as a potential lead compound for drug development due to its ability to modulate key biological targets. Recent studies have demonstrated its activity against certain enzymes involved in neurodegenerative diseases, suggesting its potential as a therapeutic agent. Additionally, its electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices.

In agricultural science, this compound has been investigated for its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth or fungal metabolism makes it a promising candidate for crop protection products. Researchers have also explored its role as a precursor for other bioactive compounds, leveraging its structural complexity to generate novel agrochemicals.

The environmental impact of this compound is another area of active research. Given its potential use in agrochemicals and pharmaceuticals, understanding its fate in the environment is crucial. Studies have shown that it undergoes rapid degradation under certain conditions, reducing its persistence in soil and water systems. However, further research is needed to fully assess its environmental safety profile.

In conclusion, 5-(Chloromethyl)-3-methoxy-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine (CAS No. 1806753-87-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in medicine, agriculture, and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.